Cas no 138031-41-1 (1H-Indazole-1-acetic acid,6-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-, methyl ester)

• Product Name: 1H-Indazole-1-acetic acid,6-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-, methyl ester
• CAS No: 138031-41-1
• MF: C₁₇H₁₁ClF₄N₂O₃
• MW: 402.727457284927
• CID: 1257074
• Update Time: 2024-08-04

1H-Indazole-1-acetic acid,6-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-acetic acid,6-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-, methyl ester
• 1H-Indazole-1-acetic acid, 6-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-, methyl ester

• Inchi： 1S/C17H11ClF4N2O3/c1-26-15(25)8-24-14-6-11(3-2-9(14)7-23-24)27-16-12(18)4-10(5-13(16)19)17(20,21)22/h2-7H,8H2,1H3
• InChI Key： JNSDBLZJVSTTPK-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)C2=C(C=CC(OC3=C(F)C=C(C(F)(F)F)C=C3Cl)=C2)C=N1

Computed Properties

• Exact Mass: 402.03953

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 409.4±45.0 °C(Predicted)
• PSA: 53.35
• pka: 0.22±0.30(Predicted)